Cas no 2138259-67-1 (2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane)

2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane is a structurally unique spirocyclic compound featuring a difluorinated diazaspiro[3.4]octane core and an ethanesulfonyl substituent. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry for drug discovery. The spirocyclic framework contributes to conformational rigidity, potentially improving target binding selectivity. The ethanesulfonyl group may further modulate solubility and pharmacokinetic properties. This compound is particularly relevant in the development of protease inhibitors, kinase modulators, and other biologically active small molecules. Its well-defined stereochemistry and functional group compatibility allow for further derivatization, supporting diverse synthetic applications in pharmaceutical research.
2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane structure
2138259-67-1 structure
Product Name:2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane
CAS No:2138259-67-1
MF:C8H14F2N2O2S
MW:240.270767688751
CID:5779656
PubChem ID:165842656
Update Time:2025-05-23

2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

    • 2-(ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane
    • 2138259-67-1
    • EN300-767006
    • 2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane
    • Inchi: 1S/C8H14F2N2O2S/c1-2-15(13,14)12-5-7(6-12)3-11-4-8(7,9)10/h11H,2-6H2,1H3
    • InChI Key: GYQYDBVYYVYDMW-UHFFFAOYSA-N
    • SMILES: S(CC)(N1CC2(CNCC2(F)F)C1)(=O)=O

Computed Properties

  • Exact Mass: 240.07440519g/mol
  • Monoisotopic Mass: 240.07440519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 57.8Ų

2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane Pricemore >>

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Additional information on 2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane

Exploring the Potential of 2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane (CAS No. 2138259-67-1) in Modern Pharmaceutical Research

The compound 2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane (CAS No. 2138259-67-1) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential therapeutic applications. This spirocyclic compound combines a diazaspiro[3.4]octane core with ethanesulfonyl and difluoro substituents, making it a promising candidate for drug discovery programs targeting central nervous system (CNS) disorders, enzyme modulation, and receptor binding.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like 2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane. Researchers are particularly interested in its potential to address drug-resistant conditions and undruggable targets, which are among the most searched topics in pharmaceutical forums. The presence of the spirocyclic scaffold in this molecule enhances its three-dimensional complexity, a feature increasingly valued in modern small-molecule therapeutics.

The difluoro moiety in this compound has become a focal point for researchers investigating metabolic stability and bioavailability enhancement strategies. Fluorine substitution is known to influence lipophilicity and membrane permeability, two critical parameters in drug development that frequently appear in search queries related to ADME optimization. Meanwhile, the ethanesulfonyl group may contribute to hydrogen bonding interactions with biological targets, potentially improving binding affinity and selectivity.

From a synthetic chemistry perspective, 2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane represents an interesting case study in spirocycle formation and selective fluorination techniques. These topics consistently rank high in chemical literature searches, reflecting the growing demand for innovative synthetic methodologies. The compound's molecular complexity within a relatively compact framework makes it particularly valuable for fragment-based drug design approaches.

In the context of current research trends, this compound aligns with several high-interest areas including proteolysis targeting chimeras (PROTACs) and molecular glues. The spirocyclic architecture may offer advantages in developing protein degraders, a hot topic in oncology research. Additionally, its structural features could be relevant to emerging fields like targeted protein stabilization and allosteric modulation.

The pharmaceutical industry's shift toward precision medicine has increased demand for specialized building blocks like 2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane. Its potential applications span multiple therapeutic areas, with particular interest in neurodegenerative disease research and psychiatric disorder treatment - both consistently trending topics in medical literature and conference discussions.

From a commercial perspective, the availability of 2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane (CAS No. 2138259-67-1) as a research chemical addresses the growing need for diverse chemical space exploration in drug discovery. The compound's unique combination of spirocyclic core, fluorine atoms, and sulfonyl group makes it valuable for medicinal chemistry programs focused on lead optimization and structure-activity relationship studies.

As research continues, 2-(Ethanesulfonyl)-8,8-difluoro-2,6-diazaspiro[3.4]octane may contribute to solving some of the most pressing challenges in drug discovery, including the need for compounds that can effectively modulate protein-protein interactions and address complex disease mechanisms. Its structural features position it as a potentially valuable tool for advancing our understanding of chemical biology and developing next-generation therapeutics.

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